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Compound of Interest

Compound Name: 5-Undecene, 4-methyl-

Cat. No.: B15162418

A comprehensive review of existing scientific literature reveals a significant gap in the research
and documented findings for the specific compound 4-methyl-5-undecene. Despite extensive
searches of chemical databases, academic journals, and patent repositories, there is a notable
absence of in-depth studies detailing its biological activity, experimental protocols, or
involvement in any signaling pathways.

The available information is primarily limited to basic chemical identifiers and properties found
in chemical databases. These sources provide the compound's molecular formula (C12H24),
molecular weight (168.32 g/mol ), and CAS registry number (143185-91-5), but do not offer any
experimental data or biological context.

This lack of published research makes it impossible to provide a comparative guide on its
performance against other alternatives, as no experimental data for 4-methyl-5-undecene has
been reported. Consequently, the core requirements of presenting quantitative data in tables,
detailing experimental protocols, and visualizing signaling pathways cannot be fulfilled for this
specific compound.

Alternative Research Topics

Given the scarcity of information on 4-methyl-5-undecene, researchers, scientists, and drug
development professionals interested in this area may find it more productive to explore
related, and more extensively studied, classes of compounds. The following topics offer a
wealth of available data for a comprehensive literature review and comparative analysis:
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e Long-Chain Branched Alkenes as Insect Pheromones: This is a well-established field of
research with numerous studies on the synthesis, biological activity, and mechanisms of
action of various branched alkenes that function as chemical messengers in insects. A
review on this topic could compare the efficacy and specificity of different structural isomers
and their potential applications in pest management.

e The Biological Activity of C12-C15 Unsaturated Hydrocarbons: This broader category
encompasses a range of alkenes and alkynes that have been investigated for various
biological effects, including antimicrobial, antifungal, and cytotoxic activities. A comparative
guide could be developed to summarize the structure-activity relationships and potential
therapeutic applications of these compounds.

o Synthesis and Applications of Undecene Derivatives: Research in this area focuses on the
chemical modification of the undecene backbone to create novel compounds with diverse
functionalities. A literature review could compare different synthetic strategies and the
resulting properties and applications of these derivatives in materials science, fragrance, and
pharmaceuticals.

By shifting the focus to one of these related and well-documented areas, it would be possible to
generate the detailed comparison guide originally envisioned, complete with quantitative data,
experimental protocols, and pathway visualizations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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